Cas no 859483-31-1 (ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate
• CAS No: 859483-31-1
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• MDL: MFCD06739365
• CID: 3059890
• PubChem ID: 7148415
• Update Time: 2025-11-06

ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2- o -tolylamino-thiazole-5-carboxylic acid ethyl ester
• ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate
• AKOS000312999
• EN300-230413
• AB01299893-01
• STK350483
• ethyl 4-methyl-2-(2-methylanilino)-1,3-thiazole-5-carboxylate
• 859483-31-1
• ETHYL 4-METHYL-2-(2-TOLUIDINO)-1,3-THIAZOLE-5-CARBOXYLATE
• Ethyl4-methyl-2-(o-tolylamino)thiazole-5-carboxylate
• 4-Methyl-2-o-tolylamino-thiazole-5-carboxylic acid ethyl ester
• BBL040450
• ethyl 4-methyl-2-[(2-methylphenyl)amino]-1,3-thiazole-5-carboxylate
• NCGC00301616-01
• Ethyl 4-methyl-2-(o-tolylamino)thiazole-5-carboxylate
• CS-0298828

• MDL： MFCD06739365
• Inchi： 1S/C14H16N2O2S/c1-4-18-13(17)12-10(3)15-14(19-12)16-11-8-6-5-7-9(11)2/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key： OXDYMCUBIHPMGB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 276.09324893Da
• Monoisotopic Mass: 276.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate

Professional Introduction to Ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 859483-31-1)

Ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 859483-31-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amino and carboxylate functional groups, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate consists of a thiazole core substituted with various functional groups. The presence of a methyl group at the 4-position and an amino group at the 2-position enhances its pharmacological properties. Additionally, the ethyl ester group at the 5-position contributes to its solubility and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The mechanism of action for many thiazole derivatives involves interactions with specific biological targets, such as enzymes and receptors, which modulate cellular processes and pathways.

Ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate has been studied in various preclinical models to evaluate its potential therapeutic effects. Preliminary research suggests that this compound may possess significant anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of chronic inflammatory diseases and oxidative stress-related disorders. The compound's ability to modulate inflammatory pathways may make it a valuable candidate for the development of novel therapeutics.

The synthesis of ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been utilized to construct the complex framework of this molecule efficiently.

The pharmacokinetic properties of ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate have also been examined to assess its suitability for clinical applications. Studies have indicated that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for systemic delivery. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, further supporting its candidacy for further development.

The role of computational chemistry in the study of ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of this compound to various biological targets. These simulations provide valuable insights into the interactions between the molecule and its intended targets, aiding in the rational design of more potent derivatives.

In conclusion, ethyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 859483-31-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. Continued research into this molecule will likely lead to novel therapeutic strategies for various diseases.